1,2-Dichloro-3-(difluoromethoxy)benzene
Description
1,2-Dichloro-3-(difluoromethoxy)benzene is a halogenated aromatic compound characterized by two chlorine substituents at the 1- and 2-positions and a difluoromethoxy group (-OCF₂) at the 3-position of the benzene ring. The difluoromethoxy group confers unique electronic and steric properties, influencing reactivity and stability compared to non-fluorinated analogs .
Properties
IUPAC Name |
1,2-dichloro-3-(difluoromethoxy)benzene | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2F2O/c8-4-2-1-3-5(6(4)9)12-7(10)11/h1-3,7H | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSNOFJPCWWANKO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)OC(F)F | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2F2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.01 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogues
The compound’s structural analogs can be categorized based on substituent variations:
| Compound Name | Substituents (Position) | CAS Number | Key Structural Differences |
|---|---|---|---|
| 1,2-Dichloro-3-(difluoromethoxy)benzene | Cl (1,2), -OCF₂ (3) | Not Provided | Reference compound |
| 1,2-Dichloro-3-(trifluoromethyl)benzene | Cl (1,2), -CF₃ (3) | 54773-19-2 | Trifluoromethyl (-CF₃) vs. difluoromethoxy |
| 1,2-Dichloro-3-(difluoromethyl)-4-(trifluoromethoxy)benzene | Cl (1,2), -CF₂H (3), -OCF₃ (4) | 2386456-49-9 | Additional trifluoromethoxy group at 4-position |
| 5-(Bromomethyl)-1,2-dichloro-3-(trifluoromethoxy)benzene | Cl (1,2), -OCF₃ (3), -CH₂Br (5) | 1706435-11-1 | Bromomethyl substituent introduces alkylation potential |
| o-Dichlorobenzene | Cl (1,2) | 95-50-1 | No fluorinated groups; simpler structure |
Key Observations :
- Steric Hindrance : The bromomethyl group in 1706435-11-1 adds steric bulk, which may limit accessibility to reactive sites .
- Symmetry : Dichlorobenzenes (e.g., o-dichlorobenzene) lack fluorinated substituents, resulting in lower molecular complexity and distinct physical properties .
Physico-Chemical Properties
Comparative data for selected compounds (extracted from evidence):
Analysis :
- Molecular Weight : Fluorinated derivatives (e.g., 323.92 g/mol for 1706435-11-1) exhibit higher molecular weights due to halogen and fluorinated substituents, impacting volatility and thermal stability.
- Solubility : Fluorinated compounds generally exhibit low water solubility, favoring organic solvents .
- Thermal Stability: Trifluoromethyl and difluoromethoxy groups enhance thermal stability compared to non-fluorinated analogs like o-dichlorobenzene .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
